Cas no 2201582-14-9 (N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine)

• Product Name: N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine
• CAS No: 2201582-14-9
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5461235
• Update Time: 2025-10-22

N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(6,7-Dihydro-5H-cyclopenta[c]pyridazin-3-yl)-3-azetidinyl]-N-methyl-2-benzoxazolamine
• N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine

• Inchi： 1S/C18H19N5O/c1-22(18-19-15-6-2-3-8-16(15)24-18)13-10-23(11-13)17-9-12-5-4-7-14(12)20-21-17/h2-3,6,8-9,13H,4-5,7,10-11H2,1H3
• InChI Key： IFWIPXBGRDDYEE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1N(C1CN(C2=NN=C3CCCC3=C2)C1)C

Additional information on N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine

N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine: A Comprehensive Overview

The compound N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine, with the CAS number 2201582-14-9, represents a sophisticated chemical entity that has garnered significant attention in the field of biopharmaceuticals and drug discovery. This molecule is characterized by its intricate structure, which combines elements of heterocyclic chemistry and medicinal chemistry, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in targeting specific enzymatic pathways and receptor systems, particularly in the realm of oncology and neurodegenerative diseases. Its unique heterocyclic framework allows for precise molecular interactions, which are crucial for its bioavailability and selectivity. These attributes make it a valuable tool in the development of next-generation drugs with enhanced therapeutic efficacy.

The cyclopenta[c]pyridazine moiety within the structure contributes to the compound's rigidity and planarity, which are essential for maintaining its stability and activity. This structural feature also facilitates intermolecular interactions, such as hydrogen bonding and π-π stacking, which are critical for its pharmacokinetics and metabolism.

Research conducted in 2023 has demonstrated that this compound exhibits high selectivity towards certain target enzymes, such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions. This selectivity not only enhances its therapeutic potential but also minimizes off-target effects, a significant advantage in drug development.

Furthermore, the 1,3-benzoxazole ring system plays a pivotal role in modulating the compound's solubility and lipophilicity, both of which are critical determinants of its bioavailability. The presence of the amine group at position 2 of the benzoxazole ring enables specific interactions with biological membranes, thereby influencing its cellular uptake and distribution.

Recent advancements in crystallography and X-ray diffraction techniques have provided valuable insights into the compound's binding modes and dimerization tendencies. These studies have revealed that the molecule adopts a particular conformation when bound to its target, which is essential for maintaining its activity and stability in physiological environments.

Moreover, the azetidine ring in the structure contributes to the compound's flexibility, allowing it to adapt to various binding pockets within target proteins. This flexibility, combined with the molecule's overall rigidity, ensures a balance between mobility and constraint, which is crucial for its pharmacodynamic properties.

Preclinical studies have shown that this compound demonstrates significant antiproliferative activity in various cancer cell lines, making it a potential candidate for the treatment of solid tumors. Its ability to inhibit cell proliferation and induce apoptosis has been well-documented, highlighting its therapeutic potential in oncology.

Additionally, the compound's low toxicity profile and favorable pharmacokinetic parameters make it an attractive candidate for further clinical development. Its metabolism has been shown to proceed via specific cytochrome P450 enzymes, which are well-characterized, ensuring predictable drug interactions.

In conclusion, N-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}azetidin-3-yl)-N-methyl-1,3-benzoxazol-2-amine (CAS No. 2201582-14-9) stands as a testament to the advancements in medicinal chemistry and drug discovery. Its unique structural features, combined with its promising biological activity, position it as a leading candidate for the development of novel therapeutics across multiple disease areas.